ECP31 protein

• CAS No.: 147882-86-8
• Molecular Formula: C13H15N3O5
• Synonyms: ECP31 protein

Description

The ECP31 (Embryogenic-Cell Protein 31) is a late embryogenesis abundant (LEA)-like protein first isolated from carrot (Daucus carota L.) somatic embryos . It is a 31 kDa intracellular protein encoded by the DcECP31 gene, which is transcriptionally regulated by abscisic acid (ABA) during embryogenesis . ECP31 shares 70–80% sequence homology with cotton D34, a seed-specific LEA protein, and is enriched in embryogenic cells, particularly in the epidermal and vascular tissues of ABA-treated somatic embryos .

Comparison with Similar Compounds

Structural and Sequence Homology

ECP31 belongs to the LEA protein family, which is characterized by high hydrophilicity and stress-protective functions. Below is a comparative analysis of ECP31 with other LEA-like proteins:

Protein	Species	Sequence Homology	Molecular Weight	Key Domains/Motifs	Expression Triggers
ECP31	Daucus carota	N/A	31 kDa	Partial homology to cotton D34	ABA, embryogenesis
D34	Gossypium spp.	70–80% with ECP31	~34 kDa	Late embryogenesis domain	Seed maturation, desiccation
AtECP31	Arabidopsis thaliana	Moderate homology	~31 kDa	LEA-5 group motifs	ABA, drought stress
JcLEA	Jatropha curcas	Low homology	28 kDa	Dehydrin-like motifs	Dehydration, salinity stress
RAB28	Zea mays	Low homology	28 kDa	LEA-3 group motifs	ABA, osmotic stress

Key Findings :

• Cotton D34 : Shares the highest sequence homology (70–80%) with ECP31 . Both are ABA-responsive but differ in tissue specificity: D34 is seed-specific, while ECP31 is embryogenic-cell-specific.
• AtECP31 : A homolog in Arabidopsis with overlapping ABA responsiveness but broader stress-inducible roles (e.g., drought) .
• JcLEA : Exhibits dehydrin-like motifs, conferring dehydration tolerance, but lacks the embryogenic specificity of ECP31 .
• RAB28 : A maize LEA protein responsive to osmotic stress, highlighting functional divergence from ECP31’s embryogenic focus .

Functional Divergence

• Developmental Role: ECP31 is a marker for embryogenic competence, co-expressed with DC8, DC59, and ECP40 in carrot, while non-embryogenic markers like DC3 are absent in these cells .
• Regulatory Mechanisms : The DcECP31 promoter contains ABA-responsive elements (ABREs) and G-box motifs. Unlike AtECP31, which directly binds transcription factors like bZIP, ECP31’s regulation involves indirect interactions via C-ABI3, a carrot homolog of ABI3 (ABA-insensitive 3) .

Stress-Protective Mechanisms

• LEA Proteins : Most LEA proteins, including ECP31, stabilize cellular structures under stress via hydrophilic interactions. However, ECP31 uniquely localizes to vascular tissues in somatic embryos, suggesting a role in nutrient transport during embryogenesis .
• Thermal Stability : ECP31’s structural stability under ABA-induced embryogenic conditions contrasts with the heat-stable JcLEA, which adopts disordered conformations under dehydration .

Q & A

Q. How to ensure ethical rigor in ECP31 studies involving human-derived samples?

• Methodological Answer :
• Ethical Frameworks : Adhere to FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) during study design .
• Informed Consent : Document participant demographics and sample anonymization protocols .
• Data Privacy : Comply with GDPR/HIPAA for genomic or clinical data .